2-(4-Chloro-3-methylbutyl)oxolane

• Molecular Formula: C9H17ClO
• Molecular Weight: 176.68 g/mol
• IUPAC Name: 2-(4-chloro-3-methylbutyl)oxolane
• InChI: InChI=1S/C9H17ClO/c1-8(7-10)4-5-9-3-2-6-11-9/h8-9H,2-7H2,1H3
• InChI Key: QRPFJFIVUMHCHI-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1CCCO1)CCl

Description

2-(4-Chloro-3-methylbutyl)oxolane is an organic compound with the molecular formula C₉H₁₇ClO It is a member of the oxolane family, characterized by a five-membered ring containing one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Chloro-3-methylbutyl)oxolane typically involves the reaction of 4-chloro-3-methylbutanol with tetrahydrofuran in the presence of an acid catalyst. The reaction conditions often include:

Temperature: 60-80°C

Catalyst: Sulfuric acid or p-toluenesulfonic acid

Solvent: Tetrahydrofuran

The reaction proceeds through the formation of an intermediate, which then cyclizes to form the oxolane ring.

Industrial Production Methods

Industrial production of 2-(4-Chloro-3-methylbutyl)oxolane follows similar synthetic routes but on a larger scale. The process involves:

Batch reactors: For controlled reaction conditions

Continuous flow reactors: For large-scale production

Purification: Distillation or recrystallization to achieve high purity

Chemical Reactions Analysis

Types of Reactions

2-(4-Chloro-3-methylbutyl)oxolane undergoes various chemical reactions, including:

Oxidation: Conversion to corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction to alcohols using reducing agents such as lithium aluminum hydride.

Substitution: Halogenation or nucleophilic substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium

Reduction: Lithium aluminum hydride in dry ether

Substitution: Sodium iodide in acetone for halogen exchange

Major Products Formed

Oxidation: 2-(4-Chloro-3-methylbutyl)oxolane-2-one

Reduction: 2-(4-Chloro-3-methylbutyl)oxolane-2-ol

Substitution: 2-(4-Iodo-3-methylbutyl)oxolane

Scientific Research Applications

2-(4-Chloro-3-methylbutyl)oxolane has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-3-methylbutyl)oxolane involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a substrate or inhibitor, affecting the activity of these targets. The pathways involved include:

Enzyme inhibition: Binding to the active site of enzymes, preventing substrate access.

Receptor modulation: Interacting with receptors to alter their signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Bromo-3-methylbutyl)oxolane
• 2-(4-Iodo-3-methylbutyl)oxolane
• 2-(4-Fluoro-3-methylbutyl)oxolane

Uniqueness

2-(4-Chloro-3-methylbutyl)oxolane is unique due to its specific chlorine substitution, which imparts distinct chemical properties and reactivity compared to its analogs. The presence of the chlorine atom influences its reactivity in substitution reactions and its interactions with biological targets.

Biological Activity

2-(4-Chloro-3-methylbutyl)oxolane is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

2-(4-Chloro-3-methylbutyl)oxolane features a unique oxolane (tetrahydrofuran) ring structure substituted with a chloro and methyl group. The presence of these functional groups is believed to influence its biological activity significantly.

The biological activity of 2-(4-Chloro-3-methylbutyl)oxolane can be attributed to several mechanisms:

• Enzyme Inhibition : Similar compounds have shown inhibitory effects on various enzymes, including carbonic anhydrases (CAs), which are involved in numerous physiological processes such as pH regulation and ion transport. Inhibiting these enzymes can disrupt cellular homeostasis, leading to anti-proliferative effects in cancer cells .
• Apoptosis Induction : Some studies suggest that derivatives of oxolane compounds can induce apoptosis in cancer cell lines. For example, compounds structurally similar to 2-(4-Chloro-3-methylbutyl)oxolane have demonstrated significant increases in apoptotic markers when tested on breast cancer cell lines .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anti-cancer	Induces apoptosis in MDA-MB-231 cells
Enzyme inhibition	Inhibits carbonic anhydrases
Antibacterial	Potential antibacterial activity against S. aureus

Case Study 1: Anti-Cancer Activity

A study evaluated the anti-cancer properties of various oxolane derivatives, including 2-(4-Chloro-3-methylbutyl)oxolane. The results indicated that this compound could significantly inhibit the proliferation of MDA-MB-231 breast cancer cells at low concentrations, demonstrating a selectivity for cancerous over normal cells. The mechanism was linked to the induction of apoptosis, evidenced by increased annexin V-FITC positivity .

Case Study 2: Enzyme Inhibition

Research has shown that compounds similar to 2-(4-Chloro-3-methylbutyl)oxolane exhibit potent inhibitory effects on carbonic anhydrases, particularly CA IX. This inhibition was characterized by low IC50 values, indicating high potency. Such inhibition is critical as it can disrupt metabolic pathways in rapidly dividing cancer cells .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics and potential toxicity of 2-(4-Chloro-3-methylbutyl)oxolane is essential for its development as a therapeutic agent. Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest favorable profiles for some oxolane derivatives, indicating potential for further development in clinical settings .